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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Sch 79797, a versatile chemical
probe with a unique dual mechanism of action, and detail its application in high-throughput
screening (HTS) campaigns. Sch 79797 acts as a potent antagonist of the human Protease-
Activated Receptor 1 (PAR1) and as a broad-spectrum antibiotic with a dual-targeting
mechanism against bacteria.[1][2][3] This dual activity makes it a valuable tool for a variety of
drug discovery and research applications.

As an antibiotic, Sch 79797 functions by simultaneously inhibiting dihydrofolate reductase
(DHFR), a key enzyme in the folate metabolism pathway, and disrupting bacterial membrane
integrity.[2] This multi-pronged attack contributes to its potent bactericidal activity against both
Gram-positive and Gram-negative pathogens and a low frequency of resistance development.

This document provides detailed protocols for three distinct high-throughput screening assays
that leverage the unique properties of Sch 79797. These protocols are designed for execution
in 96- or 384-well formats and are suitable for automated liquid handling systems.
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Table 1: Inhibitory Activity of Sch 79797

Target/Proc Species/Str .
Assay Type . IC50/ED50 Ki Reference
ess ain
[BH]IhaTRAP
PAR1 oo Human 70 nM 35nM
Binding
Thrombin-
) Platelet
induced .
Aggregation Human 3 uM
Platelet
] Assay
Aggregation
Dihydrofolate )
Enzymatic ]
Reductase E. coli 8.6 3 uM
Assay
(FolA)
Cell Growth Proliferation
o NIH 3T3 cells 75nM
Inhibition Assay
Cell Growth Proliferation HEK 293
o 81 nM
Inhibition Assay cells
Cell Growth Proliferation
o A375 cells 116 nM
Inhibition Assay

Table 2: Minimum Inhibitory Concentration (MIC) of Sch
79797 against various bacterial strains
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Bacterial Species Gram Stain MIC (pg/mL) Reference

Staphylococcus

Gram-positive 1
aureus (MRSA)

Enterococcus faecalis ~ Gram-positive 1

Bacillus subtilis Gram-positive 1

Escherichia coli

Gram-negative 1
IptD4213
Acinetobacter
baumannii (Clinical Gram-negative 1
Isolate 1)
Acinetobacter
baumannii (Clinical Gram-negative 2
Isolate 2)
Neisseria )

Gram-negative 0.5
gonorrhoeae
Enterobacter cloacae Gram-negative > 128
Pseudomonas )

. Gram-negative > 128

aeruginosa
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Caption: Sch 79797 as a PAR1 antagonist.
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High-Throughput Screening Workflow with Sch 79797
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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